Cas no 82060-51-3 (Methyl 5-chloro-2-methoxynicotinate)

Methyl 5-chloro-2-methoxynicotinate is a versatile nicotinate ester derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the chloro and methoxy substituents on the pyridine ring, enhance reactivity and selectivity in cross-coupling and functionalization reactions. The ester group provides additional flexibility for further derivatization, making it valuable in the development of bioactive compounds. This compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined chemical properties facilitate precise control in multi-step synthesis, particularly in the preparation of heterocyclic scaffolds for medicinal chemistry research.

Methyl 5-chloro-2-methoxynicotinate structure

82060-51-3 structure

Product Name:Methyl 5-chloro-2-methoxynicotinate

CAS No:82060-51-3

MF:C₈H₈ClNO₃

MW:201.607021331787

MDL:MFCD12025883

CID:1070459

PubChem ID:13282891

Update Time:2025-06-07

Methyl 5-chloro-2-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-chloro-2-methoxynicotinate
- Methyl 5-chloro-2-methoxy-3-pyridinecarboxylate
- methyl 5-chloro-2-methoxypyridine-3-carboxylate
- SCHEMBL10473574
- Methyl 5-Chloro-2-methoxypyridine-3- carboxylate
- CL4540
- CD-0700
- KHGQMIBDLPEOCL-UHFFFAOYSA-N
- AB65269
- CS-0195104
- 82060-51-3
- 3-Pyridinecarboxylic acid, 5-chloro-2-methoxy-, methyl ester
- AC-23264
- J-522471
- DB-360824
- AKOS005072039
- DTXSID40534571
- METHYL5-CHLORO-2-METHOXYNICOTINATE
- MFCD12025883
- MDL： MFCD12025883
- Inchi： 1S/C8H8ClNO3/c1-12-7-6(8(11)13-2)3-5(9)4-10-7/h3-4H,1-2H3
- InChI Key： KHGQMIBDLPEOCL-UHFFFAOYSA-N
- SMILES： O=C(C1C(OC)=NC=C(Cl)C=1)OC

Computed Properties

Exact Mass: 201.0192708g/mol
Monoisotopic Mass: 201.0192708g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 48.4Å²

Experimental Properties

Density: 1.288
Boiling Point: 261 ºC
Flash Point: 111 ºC

Methyl 5-chloro-2-methoxynicotinate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264;P270;P301+P312;P330
HazardClass：IRRITANT
Storage Condition：Room temperature

Methyl 5-chloro-2-methoxynicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	CL4540-5/G	METHYL5-CHLORO-2-METHOXYNICOTINATE	82060-51-3	97%	5/G	$299	2022-05-31
AstaTech	CL4540-25/G	METHYL5-CHLORO-2-METHOXYNICOTINATE	82060-51-3	97%	25/G	$350	2021-07-03
AstaTech	CL4540-100/G	METHYL5-CHLORO-2-METHOXYNICOTINATE	82060-51-3	97%	100/G	$874	2021-07-03
Chemenu	CM178960-10g	Methyl 5-chloro-2-methoxynicotinate	82060-51-3	97%	10g	$343	2021-08-05
AstaTech	CL4540-1/G	METHYL5-CHLORO-2-METHOXYNICOTINATE	82060-51-3	97%	1g	$146	2023-09-15
Chemenu	CM178960-10g	Methyl 5-chloro-2-methoxynicotinate	82060-51-3	97%	10g	$343	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C13853-1g	5-Chloro-2-methoxy-3-pyridinecarboxylic acid methyl ester	82060-51-3		1g	1565.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C13853-5g	5-Chloro-2-methoxy-3-pyridinecarboxylic acid methyl ester	82060-51-3		5g	6236.0CNY	2021-08-03
SHENG KE LU SI SHENG WU JI SHU	sc-328799-1 mg	Methyl 5-chloro-2-methoxynicotinate,	82060-51-3		1mg	￥820.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-328799A-5 mg	Methyl 5-chloro-2-methoxynicotinate,	82060-51-3		5mg	￥903.00	2023-07-11

Methyl 5-chloro-2-methoxynicotinate Production Method

Production Method 1

54916-65-3

82060-51-3

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol

Reference

Spiro hydantoin aldose reductase inhibitors derived from 8-aza-4-chromanones

Sarges, Reinhard; et al, Journal of Medicinal Chemistry, 1990, 33(7), 1859-65

Production Method 2

54916-65-3

82060-51-3

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol

Reference

Preparation of spiro[azolidine-pyrano or thiopyranopyridine] derivatives as aldose reductase inhibitors

, European Patent Organization, , ,

Production Method 3

16498-81-0

82060-51-3

Reaction Conditions

1.1 Reagents: Sodium hypochlorite Solvents: Water
2.1 Reagents: Sulfuric acid Solvents: Methanol

Reference

Spiro hydantoin aldose reductase inhibitors derived from 8-aza-4-chromanones

Sarges, Reinhard; et al, Journal of Medicinal Chemistry, 1990, 33(7), 1859-65

Production Method 4

16498-81-0

82060-51-3

Reaction Conditions

1.1 Reagents: Chlorine
2.1 Reagents: Sulfuric acid Solvents: Methanol

Reference

Preparation of spiro[azolidine-pyrano or thiopyranopyridine] derivatives as aldose reductase inhibitors

, European Patent Organization, , ,

Production Method 5

2942-59-8

82060-51-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid
2.1 Reagents: Chlorine
3.1 Reagents: Sulfuric acid Solvents: Methanol

Reference

Preparation of spiro[azolidine-pyrano or thiopyranopyridine] derivatives as aldose reductase inhibitors

, European Patent Organization, , ,

Methyl 5-chloro-2-methoxynicotinate Raw materials

Methyl 5-chloro-2-methoxynicotinate Preparation Products

Methyl 5-chloro-2-methoxynicotinate (82060-51-3)

Methyl 5-chloro-2-methoxynicotinate Suppliers

Amadis Chemical Company Limited

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(CAS:82060-51-3)Methyl 5-chloro-2-methoxynicotinate

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Quantity:5g/10g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:46

Price ($):317.0/570.0/1310.0

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82060-51-3 (Methyl 5-chloro-2-methoxynicotinate) Related Products

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Amadis Chemical Company Limited

(CAS:82060-51-3)Methyl 5-chloro-2-methoxynicotinate

Purity:99%/99%/99%

Quantity:5g/10g/25g

Price ($):317.0/570.0/1310.0